Cas no 1804764-59-7 (Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804764-59-7
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4831005
• Update Time: 2025-05-21

Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H5F6NO3/c1-18-8(17)3-2-16-5(7(11)12)6(4(3)10)19-9(13,14)15/h2,7H,1H3
• InChI Key： BBVXTSLPBVFLEA-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CN=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Analysis of Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804764-59-7)

Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804764-59-7) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethoxy substituents, has garnered attention due to its potential as a building block for bioactive molecules. Its molecular structure combines fluoro and trifluoromethoxy groups, which are known to enhance metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

The growing interest in fluorinated pyridines stems from their versatility in modern synthetic chemistry. Researchers are increasingly exploring CAS 1804764-59-7 for its role in developing novel heterocyclic compounds, particularly in the context of crop protection and pharmaceutical intermediates. A recent surge in searches for "fluorinated pyridine applications" and "trifluoromethoxy group benefits" highlights the compound's relevance in addressing challenges like pesticide resistance and drug bioavailability.

From a synthetic perspective, Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate offers distinct advantages. The presence of multiple fluorine atoms contributes to its electron-withdrawing properties, which can influence reaction kinetics and regioselectivity. This aligns with the industry's focus on green chemistry, as evidenced by trending queries such as "eco-friendly fluorination methods" and "sustainable heterocycle synthesis". The compound's carboxylate ester functionality further enables diverse derivatization pathways.

Analytical studies of CAS 1804764-59-7 reveal interesting physicochemical properties. The difluoromethyl group introduces conformational flexibility while maintaining steric constraints, a feature frequently discussed in forums about "fluorine in drug design". Its logP value (predicted to be moderately lipophilic) makes it suitable for crossing biological membranes, addressing common search terms like "improving compound permeability". These characteristics position it as a candidate for central nervous system (CNS) targeting molecules.

In material science applications, the trifluoromethoxy moiety of this compound has shown promise in developing liquid crystals and electronic materials, responding to growing interest in "fluorinated organic semiconductors". The thermal stability imparted by its pyridine core makes it relevant for high-performance polymer research, correlating with searches for "heat-resistant aromatic compounds".

Quality control protocols for Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate typically involve advanced chromatographic techniques. The compound's distinct 19F NMR signature (with multiple fluorine environments) provides a reliable identification method, addressing laboratory professionals' queries about "fluorine NMR interpretation". Purity standards exceeding 98% are commonly specified, reflecting industry demands captured in searches for "high-purity fluorinated intermediates".

The commercial availability of CAS 1804764-59-7 has expanded significantly, with suppliers highlighting its use in parallel synthesis and combinatorial chemistry platforms. This responds to pharmaceutical developers' frequent searches for "diverse fluorinated scaffolds". Current market trends show increased procurement for kinase inhibitor research, particularly in oncology projects investigating "selective FLT3 inhibitors" – a connection supported by the compound's structural similarity to known active pharmacophores.

Environmental fate studies of related polyfluorinated pyridines suggest that 1804764-59-7 may exhibit favorable degradation profiles compared to perfluorinated compounds. This addresses sustainability concerns reflected in searches for "biodegradable fluorochemicals". Regulatory databases show no current restrictions, though proper handling protocols are recommended due to its reactive ester group – a point frequently raised in "laboratory safety for fluorinated esters" discussions.

Future research directions for this compound likely include exploration as a proteolysis targeting chimera (PROTAC) component, given the pharmaceutical industry's focus on "targeted protein degradation" strategies. Its balanced polarity and ability to form hydrogen bonds through fluorine atoms make it particularly suitable for E3 ligase binding studies, a hot topic in recent medicinal chemistry literature.